2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one

• IUPAC Name: 2-amino-5-chloro-3,9-dihydropyrimido[4,5-b]indol-4-one
• InChI: InChI=1S/C10H7ClN4O/c11-4-2-1-3-5-6(4)7-8(13-5)14-10(12)15-9(7)16/h1-3H,(H4,12,13,14,15,16)
• InChI Key: BCEATAARWXWOBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)C3=C(N2)N=C(NC3=O)N
• Molecular Formula: C10H7ClN4O
• DSSTOX Substance ID: DTXSID301191495
• Molecular Weight: 234.64 g/mol
• CAS RN: 1126602-45-6

Description

The compound “2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one” is a chemical compound that has been studied for its potential pharmaceutical applications.

Synthesis Analysis

The synthesis of related compounds involves a common intermediate, N-(4,5-dichloro-9H-pyrimido[4,5-b]indol-2-yl)-2,2-dimethylpropanamide. A nucleophilic displacement of the 4-chloro group of the common intermediate by appropriately substituted anilines affords the target compounds.

Molecular Structure Analysis

The molecular structure of “2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one” and related compounds has been studied using Proton NMR and molecular modeling.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one” and related compounds include nucleophilic displacement of 2,5-substituted-4-chloro-pyrimido[4,5-b]indoles with appropriate arylamines.

Scientific Research Applications

Synthesis and Characterization

• A compound related to 2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one, specifically (S)-3-(3-((7-Ethynyl-9H-pyrimido[4,5-b]indol-4-yl)amino)piperidin-1-yl)propanenitrile, was synthesized and characterized. This compound showed potential in intracellular kinase assays, highlighting its relevance in biochemical research (Andreev et al., 2022).

Structural Analysis

• The structure of a related compound, 2-Amino-4-phenyl-9H-pyrimido[4,5-b]indole, was determined using X-ray diffraction, demonstrating the importance of structural analysis in understanding the properties of such compounds (Borovik et al., 2003).

Drug Discovery

• Derivatives of pyrimido[4,5-b]indoles, including compounds similar to 2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one, have been explored as inhibitors in the context of drug discovery for diseases like Alzheimer’s. These compounds have shown promise due to their inhibitory potency and improved metabolic stability, highlighting their potential therapeutic applications (Andreev et al., 2020).

Microtubule Depolymerizing Agents

• Pyrimido[4,5-b]indoles have been studied as microtubule depolymerizing agents effective against multidrug-resistant cells, suggesting their potential application in cancer treatment (Devambatla et al., 2017).

Biological Evaluation

• Another study focused on the optimization and biological evaluation of 7-Chloro-9H-pyrimido[4,5-b]indole-based inhibitors for applications in treating neurodegenerative diseases. The research emphasized the significance of these compounds in medicinal chemistry (Andreev et al., 2019).

Mechanism of Action

Target of Action

The primary target of 2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one is Glycogen Synthase Kinase-3 (GSK-3) . GSK-3 is a serine/threonine protein kinase that plays a crucial role in numerous cellular processes and is a potential drug target for the treatment of neurodegenerative diseases, including Alzheimer’s disease .

Mode of Action

2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one interacts with GSK-3 by inhibiting its activity . The compound binds to the ATP binding site of GSK-3, thereby preventing the transfer of the phosphate group from ATP to its protein substrates .

Biochemical Pathways

The inhibition of GSK-3 affects various biochemical pathways. GSK-3 is involved in the regulation of glycogen synthesis, and its inhibition can lead to increased glycogen synthesis . Additionally, GSK-3 is involved in the Wnt signaling pathway, which plays a crucial role in cell proliferation and differentiation .

Result of Action

The inhibition of GSK-3 by 2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one can lead to changes at the molecular and cellular levels. These changes can include increased glycogen synthesis and alterations in cell proliferation and differentiation due to the impact on the Wnt signaling pathway .

Future Directions

The future directions for the study of “2-Amino-5-chloro-3H-pyrimido[4,5-B]indol-4(9H)-one” and related compounds could involve further exploration of their potential as inhibitors of receptor tyrosine kinase (RTK) signaling pathways, which is an important area for the development of novel anticancer agents.

Synthesis routes and methods

Procedure details

1 g methyl sulfone was heated to melting. 7 (106.22 mg, 1.37 mmol) was added and the resulting mixture was stirred and heated at 110-120° C. to dissolve completely. 5 (200 mg, 0.837 mmol) was added in one part to the reaction mixture. Stirring was continued for 30 minutes. About 10 mL water was added to quench the reaction. Ammonia water was added to neutralize the reaction mixture. Solid precipitated out. This solid was filtered. Obtained solid was dissolved in chloroform and methanol, dried (using Na2SO4) and recrystallized. The overall yield was 78%. TLC Rf 0.33 (chloroform-methanol 1:1); mp>250° C.; 1H NMR (DMSO-d6) δ 6.57 (bs, 2H, 2-NH2, exch); 7.04-7.17 (m, 3H, phenyl); 10.41 (s, 1H, 9-NH, exch); 11.64 (s, 1H, 3-NH, exch). Anal. Calculated (C10H7ClN4O. 0.3CH3OH): C, 50.65; H, 3.38; N, 22.94; Cl, 14: Found: C, 50.91; H, 3.34; N, 22.60; Cl, 14.77.